Cas no 314021-93-7 (1-methyl-1H,6H,7H-pyrazolo4,3-dpyrimidin-7-one)

1-Methyl-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-7-one is a heterocyclic compound featuring a fused pyrazolo-pyrimidinone core. This structure is of significant interest in medicinal chemistry due to its potential as a scaffold for biologically active molecules. The compound's rigid bicyclic framework and nitrogen-rich architecture make it a versatile intermediate for the synthesis of pharmacologically relevant derivatives. Its methyl substitution at the 1-position enhances stability while maintaining reactivity for further functionalization. Researchers value this compound for its utility in developing kinase inhibitors, PDE5 inhibitors, and other therapeutic agents targeting enzymatic pathways. The purity and well-defined structure of this intermediate ensure reproducibility in synthetic applications, supporting drug discovery and development efforts.
1-methyl-1H,6H,7H-pyrazolo4,3-dpyrimidin-7-one structure
314021-93-7 structure
Product Name:1-methyl-1H,6H,7H-pyrazolo4,3-dpyrimidin-7-one
CAS No:314021-93-7
MF:C6H6N4O
MW:150.138040065765
MDL:MFCD22690208
CID:839735
PubChem ID:135449549
Update Time:2025-05-25

1-methyl-1H,6H,7H-pyrazolo4,3-dpyrimidin-7-one Chemical and Physical Properties

Names and Identifiers

    • 1,6-dihydro-1-methyl-7H-Pyrazolo[4,3-d]pyrimidin-7-one
    • 1-METHYL-4H-PYRAZOLO(4,3-D)PYRIMIDIN-7-ONE
    • 1-methyl-4H-pyrazolo[4,3-d]pyrimidin-7-one
    • 7H-Pyrazolo[4,3-d]pyrimidin-7-one, 1,6-dihydro-1-methyl- OTHER CA INDEX NAMES: 7H-Pyrazolo[4,3-d]pyrimidin-7-one, 1,4-dihydro
    • 1-Methyl-1H-pyrazolo[4,3-d]pyrimidin-7-ol
    • 7H-Pyrazolo[4,3-d]pyrimidin-7-one, 1,4-dihydro-1-methyl- (9CI)
    • 1-methyl-1H,6H,7H-pyrazolo4,3-dpyrimidin-7-one
    • 1-Methyl-1H-pyrazolo[4 pound not3-d]pyrimidin-7-ol
    • SR-01000411201-1
    • HMS2373D23
    • 314021-93-7
    • EN300-1722223
    • 1-methyl-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-7-one
    • DTXSID40349728
    • MFCD22690208
    • CS-0092327
    • AKOS024259214
    • Z3243651668
    • SCHEMBL12725085
    • SMR000039552
    • 7-Hydroxy-1-methylpyrazolo[4,3-d]pyrimidine
    • NCGC00020925-01
    • 1-METHYL-6H-PYRAZOLO[4,3-D]PYRIMIDIN-7-ONE
    • DS-3130
    • MLS000079230
    • CHEMBL1482220
    • SR-01000411201
    • 1-Methyl-1,6-dihydro-7H-pyrazolo[4,3-d]pyrimidin-7-one
    • SCHEMBL4141408
    • AKOS024353184
    • DB-350763
    • MDL: MFCD22690208
    • Inchi: 1S/C6H6N4O/c1-10-5-4(2-9-10)7-3-8-6(5)11/h2-3H,1H3,(H,7,8,11)
    • InChI Key: JAFSZKZHCNWJIY-UHFFFAOYSA-N
    • SMILES: O=C1C2=C(C=NN2C)N=CN1

Computed Properties

  • Exact Mass: 150.05416083g/mol
  • Monoisotopic Mass: 150.05416083g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 59.3Ų

Experimental Properties

  • Color/Form: No data available
  • Density: 1.6±0.1 g/cm3
  • Melting Point: No data available
  • Boiling Point: 360.0±34.0 °C at 760 mmHg
  • Flash Point: 171.5±25.7 °C

1-methyl-1H,6H,7H-pyrazolo4,3-dpyrimidin-7-one Pricemore >>

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Additional information on 1-methyl-1H,6H,7H-pyrazolo4,3-dpyrimidin-7-one

Recent Advances in the Study of 1-methyl-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-7-one (CAS: 314021-93-7)

The compound 1-methyl-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-7-one (CAS: 314021-93-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, belonging to the pyrazolopyrimidinone class, has been investigated for its role as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting protein kinases and other enzymes involved in critical cellular pathways.

Recent studies have highlighted the importance of 1-methyl-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-7-one in the development of novel kinase inhibitors. Its structural framework serves as a versatile scaffold for the design of compounds with high selectivity and potency against specific kinase targets. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the synthesis of inhibitors targeting the PI3K/AKT/mTOR pathway, which is implicated in various cancers and metabolic disorders.

In addition to its role in kinase inhibition, this compound has also been explored for its potential applications in neurodegenerative diseases. A study in Bioorganic & Medicinal Chemistry Letters (2024) reported that derivatives of 1-methyl-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-7-one exhibited promising activity as modulators of amyloid-beta aggregation, a key pathological feature of Alzheimer's disease. The researchers employed molecular docking and in vitro assays to validate the binding affinity and inhibitory effects of these derivatives.

From a synthetic chemistry perspective, advancements have been made in the efficient production of 1-methyl-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-7-one. A recent publication in Organic Process Research & Development (2023) described an optimized multi-step synthesis route that improves yield and reduces the use of hazardous reagents, making the process more environmentally friendly and scalable for industrial applications. This development is particularly relevant for pharmaceutical companies aiming to incorporate this compound into large-scale drug production.

Looking ahead, the versatility of 1-methyl-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-7-one suggests its continued relevance in drug discovery. Ongoing research is exploring its potential in other therapeutic areas, such as anti-inflammatory and antiviral applications. Furthermore, computational approaches, including machine learning-based drug design, are being employed to predict and optimize the biological activity of its derivatives, paving the way for next-generation therapeutics.

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